2,4-dichloro-N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)benzamide

• IUPAC Name: 2,4-dichloro-N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)benzamide
• InChI: InChI=1S/C15H8Cl2N2O3S/c16-7-1-2-8(9(17)3-7)14(20)19-15-18-10-4-11-12(22-6-21-11)5-13(10)23-15/h1-5H,6H2,(H,18,19,20)
• InChI Key: LNDDKTSLPRLFQV-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C3C(=C2)N=C(S3)NC(=O)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C15H8Cl2N2O3S
• Molecular Weight: 367.2 g/mol

Description

2,4-dichloro-N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)benzamide, also known as DBZ, is a chemical compound that has been widely studied for its potential applications in scientific research. DBZ is a synthetic small molecule that has been shown to have a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes. In

Scientific Research Applications

Antimicrobial Activity

Benzothiazole derivatives have been synthesized and evaluated for their antimicrobial properties. Studies have shown that these compounds exhibit broad-spectrum antimicrobial activity against various bacterial and fungal strains, including Escherichia coli, Staphylococcus aureus, Candida albicans, and Aspergillus niger. The antimicrobial activity of these derivatives indicates their potential as templates for developing new antimicrobial agents (Padalkar et al., 2014).

Anti-inflammatory and Analgesic Agents

The synthesis of benzothiazole derivatives has also been explored for their anti-inflammatory and analgesic properties. Certain derivatives have shown promising results in preclinical models, indicating their potential as new therapeutic agents for treating inflammation and pain (Kalsi et al., 1990).

Chemical Synthesis and Material Science

Benzothiazole compounds have been utilized as activating agents in the synthesis of amides, esters, and peptides, showcasing their versatility in chemical synthesis. These activating agents facilitate reactions under mild conditions, opening new pathways for synthesizing complex molecules and polymers (Ueda et al., 1985).

Antitumor Agents

Research has also identified benzothiazole derivatives with potent antitumor activities. These compounds have been designed to exhibit selective cytotoxicity against tumorigenic cell lines, demonstrating their potential as antitumor agents. The development of biologically stable derivatives without nitro groups has led to compounds with significant in vivo inhibitory effects on tumor growth, highlighting their therapeutic potential (Yoshida et al., 2005).